Neochamaejasmin B
Neochamaejasmin B
Brand Name:
Vulcanchem
CAS No.:
90411-12-4
VCID:
VC0113483
InChI:
InChI=1S/C30H22O10/c31-15-5-1-13(2-6-15)29-25(27(37)23-19(35)9-17(33)11-21(23)39-29)26-28(38)24-20(36)10-18(34)12-22(24)40-30(26)14-3-7-16(32)8-4-14/h1-12,25-26,29-36H/t25-,26-,29-,30+/m1/s1
SMILES:
C1=CC(=CC=C1C2C(C(=O)C3=C(C=C(C=C3O2)O)O)C4C(OC5=CC(=CC(=C5C4=O)O)O)C6=CC=C(C=C6)O)O
Molecular Formula:
C30H22O10
Molecular Weight:
542.5 g/mol
Neochamaejasmin B
CAS No.: 90411-12-4
Reference Standards
VCID: VC0113483
Molecular Formula: C30H22O10
Molecular Weight: 542.5 g/mol
| CAS No. | 90411-12-4 |
|---|---|
| Product Name | Neochamaejasmin B |
| Molecular Formula | C30H22O10 |
| Molecular Weight | 542.5 g/mol |
| IUPAC Name | (2S,3S)-3-[(2R,3S)-5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxo-2,3-dihydrochromen-3-yl]-5,7-dihydroxy-2-(4-hydroxyphenyl)-2,3-dihydrochromen-4-one |
| Standard InChI | InChI=1S/C30H22O10/c31-15-5-1-13(2-6-15)29-25(27(37)23-19(35)9-17(33)11-21(23)39-29)26-28(38)24-20(36)10-18(34)12-22(24)40-30(26)14-3-7-16(32)8-4-14/h1-12,25-26,29-36H/t25-,26-,29-,30+/m1/s1 |
| Standard InChIKey | RNQBLQALVMHBKH-JQYHKRKISA-N |
| Isomeric SMILES | C1=CC(=CC=C1[C@H]2[C@@H](C(=O)C3=C(C=C(C=C3O2)O)O)[C@H]4[C@H](OC5=CC(=CC(=C5C4=O)O)O)C6=CC=C(C=C6)O)O |
| SMILES | C1=CC(=CC=C1C2C(C(=O)C3=C(C=C(C=C3O2)O)O)C4C(OC5=CC(=CC(=C5C4=O)O)O)C6=CC=C(C=C6)O)O |
| Canonical SMILES | C1=CC(=CC=C1C2C(C(=O)C3=C(C=C(C=C3O2)O)O)C4C(OC5=CC(=CC(=C5C4=O)O)O)C6=CC=C(C=C6)O)O |
| Appearance | Powder |
| Synonyms | neochamaejasmin B |
| PubChem Compound | 21636084 |
| Last Modified | Nov 11 2021 |
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